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Compound of Interest

Compound Name: Jgez5

Cat. No.: B15584114

Essential safety and logistical information for the proper handling and disposal of Jgez5, a
potent and selective EZH2 lysine methyltransferase inhibitor, is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance. This guide provides detailed, step-
by-step procedures for researchers, scientists, and drug development professionals to manage
Jqgez5 waste from receipt to final disposal.

Chemical and Physical Properties of Jgez5

A thorough understanding of the chemical and physical properties of Jqez5 is fundamental to
safe handling and disposal. Key data for Jqez5 are summarized in the table below.

Property Value

CAS Number 1913252-04-6[1]

Molecular Formula C30H3sNsO2

Molecular Weight 542.69 g/mol

Appearance Solid

Solubility Soluble in DMSO (e.g., 10.85 mg/mL)[2]
Storage Store at -20°CJ3]

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet (SDS), Jgez5 is classified with the following hazards:
¢ Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

o Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

o Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May
cause respiratory irritation.[1]

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat when handling Jgez5.[1]

« Ventilation: Handle Jgez5 in a well-ventilated area, preferably within a chemical fume hood,
to avoid inhalation of dust or aerosols.[1]

» Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where Jgez5 is handled.[1]

e Emergency Procedures: Ensure access to an eyewash station and safety shower. In case of
contact, rinse the affected area with plenty of water. If inhaled, move to fresh air.[1]

Experimental Workflow for Jgez5 Handling and
Disposal

The following diagram outlines the general workflow for the safe handling and disposal of
Jqgez5 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Jgez5.
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Step-by-Step Disposal Procedures

Adherence to the following step-by-step procedures is mandatory for the safe disposal of
Jgez5 and associated waste materials.

1. Waste Segregation:
e Solid Waste:

o Collect unused or expired solid Jgez5 in a dedicated, clearly labeled hazardous waste
container.

o Dispose of all single-use items that have come into contact with Jgez5, such as gloves,
pipette tips, and weigh boats, as solid chemical waste.

e Liquid Waste:

o Collect solutions containing Jgez5 (e.g., dissolved in DMSO) in a separate, sealed, and
clearly labeled liquid hazardous waste container.

o Do not dispose of Jgez5 solutions down the drain.
o Contaminated Labware:

o Reusable glassware should be decontaminated by rinsing with an appropriate solvent, and
the rinsate collected as hazardous liquid waste.

o Disposable plasticware contaminated with Jqez5 should be disposed of as solid
hazardous waste.

2. Waste Container Management:

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Jqez5". Include the concentration and solvent if applicable for liquid waste.

» Closure: Keep waste containers securely closed at all times, except when adding waste.
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o Compatibility: Ensure that waste containers are made of materials compatible with the waste
they contain (e.g., appropriate plastic or glass for Jqez5 in DMSO).

3. Disposal of Empty Containers:

o Empty Jqez5 containers are also considered hazardous waste.

» Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

o Collect all three rinses as hazardous liquid waste.

« After triple rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for chemically contaminated glass or plastic.

4. Spill Management:

 In the event of a spill, evacuate the immediate area and ensure it is well-ventilated.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite
or sand).

o Carefully collect the absorbent material and spilled substance into a sealed, labeled
hazardous waste container.

o Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as
hazardous waste.

5. Final Disposal:

 All collected Jgez5 waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not dispose of Jqez5 waste in the regular trash or via the sewer system.

By following these procedures, laboratory personnel can mitigate the risks associated with
Jqgez5 and ensure that this chemical is managed in a safe, environmentally responsible, and
compliant manner. Always consult your institution's specific chemical hygiene plan and waste
disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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